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Compound of Interest

Compound Name:
5-Hydroxypyrazine-2-carboxylic

acid

Cat. No.: B1194825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-Hydroxypyrazine-2-carboxylic acid. The information is intended to guide laboratory

personnel in the safe management of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Hydroxypyrazine-2-carboxylic
acid is presented in Table 1. This data is essential for understanding the compound's behavior

and for designing appropriate storage and handling procedures.
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Property Value

CAS Number 34604-60-9

Molecular Formula C₅H₄N₂O₃

Molecular Weight 140.1 g/mol

Appearance Solid

Melting Point >295 °C

Boiling Point 608.5 °C at 760 mmHg

Solubility Slightly soluble in DMSO

Storage Temperature
2-8°C or room temperature, sealed in a dry

environment.[1][2]

Hazard Identification and GHS Classification
5-Hydroxypyrazine-2-carboxylic acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) classification and associated hazard statements are summarized in

Table 2.

GHS Pictogram Signal Word Hazard Statements

Warning

H315: Causes skin irritation.[1]

[3] H319: Causes serious eye

irritation.[1][3] H335: May

cause respiratory irritation.[1]

[3]

Safety and Handling Precautions
Adherence to standard laboratory safety protocols is crucial when handling 5-
Hydroxypyrazine-2-carboxylic acid. The following precautions are recommended:

3.1. Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

3.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.

Ensure that eyewash stations and safety showers are readily accessible.

3.3. General Hygiene Measures

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Toxicological Information
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) for 5-
Hydroxypyrazine-2-carboxylic acid is not readily available in the public domain, the GHS

hazard statements indicate that it is an irritant to the skin, eyes, and respiratory system. It is

also classified as harmful if swallowed.

Experimental Protocols for Safety Assessment
To assess the safety of a compound like 5-Hydroxypyrazine-2-carboxylic acid, a series of in

vitro and in vivo toxicological studies are typically performed. Below are representative

experimental workflows.
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7.1. In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which the compound becomes toxic to cells in

culture.
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Cell Preparation

Compound Treatment

MTT Assay

Data Analysis

Culture and maintain a suitable cell line (e.g., HepG2)

Seed cells into a 96-well plate at a predetermined density

Incubate for 24 hours to allow for cell attachment

Prepare serial dilutions of 5-Hydroxypyrazine-2-carboxylic acid

Treat cells with different concentrations of the compound

Include vehicle control and positive control (e.g., doxorubicin)

Incubate for 24-72 hours

Add MTT reagent to each well

Incubate for 2-4 hours to allow for formazan crystal formation

Add solubilizing agent (e.g., DMSO) to dissolve formazan crystals

Measure absorbance at 570 nm using a microplate reader

Calculate cell viability as a percentage of the vehicle control

Plot a dose-response curve

Determine the IC50 value (concentration that inhibits 50% of cell growth)

Click to download full resolution via product page

In Vitro Cytotoxicity (MTT) Assay Workflow
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7.2. In Vivo Acute Oral Toxicity Study (OECD Guideline 423)

This study provides information on the acute toxic effects of a substance after oral

administration.[1][3][4]
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Preparation

Dosing Procedure

Observation

Stepwise Decision Making

Endpoint Analysis

Select healthy, young adult rodents (e.g., rats), typically females

Acclimatize animals to laboratory conditions

Fast animals overnight before dosing

Prepare the test substance at the starting dose level (e.g., 300 mg/kg)

Administer a single oral dose to a group of 3 animals

Observe animals closely for the first few hours post-dosing

Observe daily for 14 days for signs of toxicity and mortality

Record body weight at regular intervals

Mortality in the first group?

Dose at a lower level (e.g., 50 mg/kg)

Yes

Dose at a higher level (e.g., 2000 mg/kg)

No

Continue stepwise dosing until the toxicity class is determined

Perform gross necropsy on all animals at the end of the study

Classify the substance based on the observed mortality

Click to download full resolution via product page

In Vivo Acute Oral Toxicity (OECD 423) Workflow
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Logical Relationship for Safe Handling
The following diagram illustrates the logical flow of actions for the safe handling of 5-
Hydroxypyrazine-2-carboxylic acid in a research setting.
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Start: Handling 5-Hydroxypyrazine-2-carboxylic acid

Conduct a risk assessment for the planned experiment

Wear appropriate Personal Protective Equipment (PPE)

Use engineering controls (e.g., fume hood)

Handle the compound with care, avoiding dust generation

Is there a spill?

Follow spill cleanup procedures

Yes

Was there an exposure?

No

Administer first aid and seek medical attention

Yes

Store the compound in a cool, dry, well-ventilated area

No

Dispose of waste according to regulations

End of procedure

Click to download full resolution via product page

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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